![molecular formula C16H22N2O3S B4192432 (3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol](/img/structure/B4192432.png)
(3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol
Overview
Description
(3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol, also known as MPTP, is a synthetic compound that has been widely used in scientific research. This compound is structurally similar to a neurotoxin called MPP+, which is known to cause Parkinson's disease in humans. However, MPTP has been found to be a useful tool in studying the mechanisms of Parkinson's disease and other neurodegenerative disorders.
Mechanism of Action
(3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol is metabolized in the brain to MPP+, which is taken up by dopaminergic neurons through the dopamine transporter. Once inside the neuron, MPP+ inhibits mitochondrial respiration, leading to the selective destruction of dopaminergic neurons in the substantia nigra.
Biochemical and Physiological Effects:
The selective destruction of dopaminergic neurons in the substantia nigra by this compound leads to a decrease in dopamine levels in the brain, which is a hallmark of Parkinson's disease. This decrease in dopamine levels leads to the motor symptoms associated with the disease, such as tremors, rigidity, and bradykinesia.
Advantages and Limitations for Lab Experiments
The advantages of using (3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol in lab experiments include its ability to selectively destroy dopaminergic neurons in animal models, which allows researchers to study the mechanisms underlying Parkinson's disease and to test potential treatments for the disease. However, the use of this compound in lab experiments is limited by its toxicity and potential for harm to research animals.
Future Directions
For research on (3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol include the development of new animal models for Parkinson's disease that more closely mimic the human disease, the identification of new drug targets for the treatment of Parkinson's disease, and the development of new treatments for the disease that are based on the mechanisms underlying this compound-induced neurotoxicity. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound on the brain and to identify potential biomarkers for the disease.
Scientific Research Applications
(3S*,4S*)-1-(4-methoxybenzoyl)-4-(4-thiomorpholinyl)-3-pyrrolidinol has been widely used as a research tool in the study of Parkinson's disease and other neurodegenerative disorders. It has been found to selectively destroy dopaminergic neurons in the substantia nigra, which is a hallmark of Parkinson's disease. This selective destruction of dopaminergic neurons in animal models has allowed researchers to study the mechanisms underlying Parkinson's disease and to test potential treatments for the disease.
properties
IUPAC Name |
[(3S,4S)-3-hydroxy-4-thiomorpholin-4-ylpyrrolidin-1-yl]-(4-methoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-21-13-4-2-12(3-5-13)16(20)18-10-14(15(19)11-18)17-6-8-22-9-7-17/h2-5,14-15,19H,6-11H2,1H3/t14-,15-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXQAFNLVQXRVCB-GJZGRUSLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CC(C(C2)O)N3CCSCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)N2C[C@@H]([C@H](C2)O)N3CCSCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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